Cas no 1361709-36-5 (3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine)

3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine is a heterocyclic compound featuring a pyridine core substituted with a 2,3-dichlorophenyl group, a hydroxyl group at the 4-position, and a methyl group at the 2-position. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and dichlorophenyl groups enhances its reactivity, facilitating further functionalization. Its stability under standard conditions and well-defined crystalline form ensure consistent performance in synthetic applications. The compound is particularly useful in the development of bioactive molecules due to its ability to modulate electronic and steric effects in target structures.

3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine structure

1361709-36-5 structure

Product Name:3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine

CAS No:1361709-36-5

MF:C₁₂H₉Cl₂NO

MW:254.111961126328

CID:4919242

Update Time:2025-10-25

3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine
- Inchi： 1S/C12H9Cl2NO/c1-7-11(10(16)5-6-15-7)8-3-2-4-9(13)12(8)14/h2-6H,1H3,(H,15,16)
- InChI Key： WTKAXTHWIVZNCB-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C1C(C=CNC=1C)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 362
XLogP3: 3.4
Topological Polar Surface Area: 29.1

3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003048-250mg	3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine	1361709-36-5	97%	250mg	$700.40	2022-04-03
Alichem	A024003048-500mg	3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine	1361709-36-5	97%	500mg	$1,029.00	2022-04-03
Alichem	A024003048-1g	3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine	1361709-36-5	97%	1g	$1,797.60	2022-04-03

3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine

Comprehensive Overview of 3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine (CAS No. 1361709-36-5)

3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine, with the CAS number 1361709-36-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a dichlorophenyl moiety and a hydroxy-methylpyridine backbone. Its molecular structure makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for pyridine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine for its potential as a building block in the synthesis of novel therapeutic agents. The compound's chlorinated aromatic ring and hydroxy group contribute to its ability to interact with biological targets, making it a subject of study for anti-inflammatory and antimicrobial properties.

The synthesis of CAS 1361709-36-5 involves multi-step organic reactions, often starting from readily available precursors like 2,3-dichlorobenzaldehyde and methylpyridine derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical-grade materials.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine. Green chemistry principles, such as catalytic reactions and solvent-free conditions, are being investigated to reduce environmental impact. This aligns with the growing consumer and regulatory focus on eco-friendly chemical production.

Another area of interest is the compound's potential role in crop protection. Agrochemical companies are evaluating its efficacy as a precursor for pesticide formulations, given its structural similarity to other bioactive pyridine compounds. This application is particularly relevant amid increasing global concerns about food security and sustainable agriculture.

From a commercial perspective, 3-(2,3-Dichlorophenyl)-4-hydroxy-2-methylpyridine is available through specialized chemical suppliers, often in small quantities for research purposes. Its market price and supply chain dynamics are influenced by factors such as raw material availability and regulatory approvals. Researchers and manufacturers frequently search for bulk suppliers and technical data sheets to facilitate their projects.

In conclusion, CAS 1361709-36-5 represents a fascinating example of how pyridine-based compounds continue to drive innovation across multiple industries. Its unique chemical properties and broad applicability make it a valuable asset in both academic and industrial settings. As research progresses, this compound is likely to play an even more prominent role in addressing contemporary challenges in healthcare and agriculture.